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Compound of Interest

Compound Name: Citreoviridin

Cat. No.: B190807 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural occurrence of

citreoviridin, a mycotoxin found in contaminated cereals. This document details the

prevalence and concentration of this toxin, outlines the methodologies for its detection and

quantification, and explores its molecular mechanisms of action. The information presented

herein is intended to support research efforts, enhance food safety protocols, and inform the

development of potential therapeutic interventions.

Natural Occurrence and Quantitative Data
Citreoviridin is a mycotoxin produced by several species of fungi, most notably Penicillium

citreonigrum and Eupenicillium ochrosalmoneum.[1] Contamination is frequently reported in

staple cereals such as rice and maize, particularly when stored in damp conditions.[1] The

presence of citreoviridin in the food chain poses a significant health risk, as it has been linked

to adverse neurological and cardiovascular effects.[1]

A summary of quantitative data from various studies on the natural occurrence of citreoviridin
in contaminated cereals is presented in Table 1. This data highlights the varying levels of

contamination across different cereal types and geographical locations.
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Cereal
Country/Re
gion

No. of
Samples
Analyzed

Incidence
of
Contaminati
on

Concentrati
on Range
(µg/kg)

Reference(s
)

Rice Brazil 420
0.7% (3

samples)
12 - 96.7 [2]

Rice Bran Brazil Not Specified
2 samples

positive
128 - 254 [2]

Maize

USA

(Southern

Georgia)

8 (bulk

samples)

75% (6

samples)
19 - 2,790 [3][4]

Maize (Hand-

picked,

yellowed

kernels)

USA

(Southern

Georgia)

Not Specified High
53,800 -

759,900
[4]

Maize

(Experimental

ly inoculated)

Not

Applicable
Not Specified

High in

wounded

kernels

142,000 -

2,780,000
[4]

Experimental Protocols for Citreoviridin Analysis
Accurate and reliable detection and quantification of citreoviridin in cereal matrices are crucial

for food safety and research. The following sections detail the common experimental protocols

employed for its analysis.

Sample Preparation and Extraction
A representative workflow for the extraction of citreoviridin from cereal samples is outlined

below. The choice of solvent and purification steps is critical for achieving high recovery and

minimizing matrix interference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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